Cas no 4018-91-1 (5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine)

• Product Name: 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
• CAS No: 4018-91-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09026453
• CID: 839233
• PubChem ID: 11469395
• Update Time: 2025-11-02

5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine
• 2-Amino-5-Methoxy Tetralin
• 5-methoxy-2-amino-1,2,3,4-tetrahydronaphthalene
• 2-naphthalenamine, 1,2,3,4-tetrahydro-5-methoxy-
• LogP
• 5-Methoxy-2-aminotetralin
• SKF 87967
• 2-AMINO-5-METHOXYTETRALIN
• 5-Methoxytetralin-2-amine
• 5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine
• 5-methoxy-2-amino-tetralin
• 2-Naphthalenamine,1,2,3,4-tetrahydro-5-methoxy-, (2R)-
• SIHPGAYIYYGOIP-UHFFFAOYSA-N
• BDBM50020498
• FCH1173283
• SB30394
• DS-18295
• O11459
• (R)-(+)-5-METHOXY 2-AMINOTETRALIN
• MFCD09026453
• 4018-91-1
• AKOS015963789
• EN300-338362
• 2-Amino-5-methoxy-1,2,3,4-tetrahydronaphthalene
• AB06760
• DTXSID70466831
• CS-0199121
• (S)-5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine
• SB30395
• SCHEMBL43366
• PD033607
• CHEMBL30560
• AC-17923
• SB37051

• MDL： MFCD09026453
• Inchi： 1S/C11H15NO/c1-13-11-4-2-3-8-7-9(12)5-6-10(8)11/h2-4,9H,5-7,12H2,1H3
• InChI Key： SIHPGAYIYYGOIP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCC(C2)N

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 309.1°C at 760 mmHg
• PSA: 35.25

5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD70477)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine

5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No. 4018-91-1): A Comprehensive Overview

5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No. 4018-91-1) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry, neuroscience research, and synthetic applications. This bicyclic amine, often referred to as a tetralin derivative, combines structural features of both phenethylamine and naphthalene frameworks, making it a molecule of considerable scientific interest.

The compound's molecular structure features a methoxy group at the 5-position of the 1,2,3,4-tetrahydronaphthalene (tetralin) ring system, with an amine functional group at the 2-position. This specific arrangement contributes to its unique physicochemical properties, including a molecular weight of 177.25 g/mol and a lipophilic character that influences its biological interactions. Researchers have noted that the 5-methoxy substitution pattern plays a crucial role in determining the compound's receptor binding profiles and metabolic stability.

In recent years, 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine has become a subject of growing interest in neuroscience research, particularly in studies exploring novel approaches to understanding neurotransmitter systems. The compound's structural similarity to certain endogenous neurotransmitters has made it valuable for investigating receptor interactions and signal transduction pathways. This aligns with current scientific trends focusing on neurochemical modulation and central nervous system research, topics that frequently appear in academic literature and scientific databases.

The synthetic chemistry community has developed various methods for producing 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine, with most routes starting from readily available precursors such as 5-methoxytetralone. Modern synthetic approaches emphasize green chemistry principles and atom economy, reflecting broader industry trends toward sustainable chemical production. Recent publications have described optimized procedures that achieve high yields while minimizing environmental impact, addressing growing concerns about sustainable synthesis in the chemical industry.

Analytical characterization of CAS 4018-91-1 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods provide comprehensive data about the compound's purity, structural integrity, and physicochemical properties. The analytical data for 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine is particularly important for research applications where precise molecular characterization is essential.

From a regulatory perspective, 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine is primarily used in controlled research environments. Quality control standards for this compound emphasize high purity levels, typically ≥98%, to ensure reliable experimental results. The compound's handling and storage require standard laboratory precautions, with recommendations to store it in cool, dry conditions protected from light to maintain stability.

The scientific literature contains numerous references to 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine in the context of structure-activity relationship studies. Researchers have explored how modifications to the tetrahydronaphthalene core or the methoxy substituent affect biological activity, contributing to broader understanding of molecular recognition processes. These investigations often appear in publications focusing on medicinal chemistry and drug discovery, areas that consistently rank among the most searched topics in scientific databases.

Recent advancements in computational chemistry have enabled more sophisticated modeling of 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine and its interactions with biological targets. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses provide valuable insights that complement experimental findings. This integration of computational and experimental approaches reflects the current multidisciplinary trend in chemical research, a topic that generates significant interest among researchers and students alike.

The commercial availability of 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine from specialty chemical suppliers has facilitated its use in various research applications. Product specifications typically include detailed certificates of analysis, ensuring researchers can verify the compound's identity and purity. The growing demand for well-characterized research chemicals like CAS 4018-91-1 mirrors broader trends in the life sciences and pharmaceutical research sectors.

Future research directions for 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine may include more detailed investigations of its physicochemical properties, expanded structure-activity relationship studies, and exploration of potential applications in material science. The compound's unique structural features continue to make it a valuable tool for addressing fundamental questions in organic chemistry and molecular pharmacology, areas that consistently appear in search queries related to chemical research and drug development.

In summary, 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine (CAS No. 4018-91-1) represents an important compound in contemporary chemical research. Its distinctive molecular architecture, combined with its utility in various scientific investigations, ensures its continued relevance in multiple research domains. As scientific inquiry progresses, this tetralin derivative will likely remain a subject of interest for researchers exploring the intersection of organic chemistry, neuroscience, and medicinal chemistry.